Cas no 65141-59-5 (3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 65141-59-5
• MF: C₁₄H₉FN₂OS
• MW: 272.297465085983
• CID: 3147705
• PubChem ID: 3308037
• Update Time: 2025-07-19

3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-phenyl)-2-mercapto-3H-quinazolin-4-one
• 3-(3-FLUOROPHENYL)-2-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINAZOLIN-4-ONE
• 3-(3-fluorophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-(3-FLUOROPHENYL)-2-SULFANYL-4(3H)-QUINAZOLINONE
• SR-01000397917-1
• STK305759
• AKOS003857949
• SCHEMBL6283951
• AKOS001455701
• SR-01000397917
• 65141-59-5
• Z90290481
• 3-(3-fluorophenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-(3-fluorophenyl)-2-sulfanylquinazolin-4(3H)-one
• F0150-0099
• Oprea1_793886
• 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• Inchi： 1S/C14H9FN2OS/c15-9-4-3-5-10(8-9)17-13(18)11-6-1-2-7-12(11)16-14(17)19/h1-8H,(H,16,19)
• InChI Key： KHLKKARCHAGCII-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 272.04196225Da
• Monoisotopic Mass: 272.04196225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

3-(3-Fluorophenyl)-2-Sulfanylidene-1,2,3,4-Tetrahydroquinazolin-4-one: A Comprehensive Overview

3-(3-Fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 65141-59-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinazolines and is characterized by its unique structural features, including a fluorophenyl substituent and a sulfanylidene group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The fluorophenyl substituent is particularly noteworthy due to its ability to modulate the physicochemical properties of the molecule. Fluorine atoms are known for their high electronegativity and small size, which can significantly influence the electronic distribution and conformational flexibility of the compound. This can enhance the compound's binding affinity to specific biological targets, such as enzymes or receptors, thereby improving its pharmacological profile.

The presence of the sulfanylidene group (C=S) adds another layer of complexity to the molecule. Sulfanylidene groups are known for their reactivity and can participate in various chemical transformations. In medicinal chemistry, this reactivity can be harnessed to design prodrugs or to enhance the metabolic stability of the compound. Additionally, the sulfanylidene group can influence the lipophilicity and solubility of the molecule, which are crucial factors in drug delivery and bioavailability.

Recent studies have explored the potential therapeutic applications of 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application is in cancer therapy. Research has demonstrated that 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one exhibits potent antiproliferative effects on various cancer cell lines. It has been shown to induce apoptosis and cell cycle arrest by targeting key signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a novel anticancer agent.

In addition to its biological activities, the synthesis of 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been optimized using modern synthetic techniques. One common approach involves a multi-step process that includes condensation reactions and cyclization steps. The use of microwave-assisted synthesis has also been reported to improve yield and reduce reaction times, making it a more efficient method for large-scale production.

The pharmacokinetic properties of 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one have been studied in animal models to assess its bioavailability and metabolism. Results indicate that it has favorable pharmacokinetic profiles with good oral bioavailability and a reasonable half-life. These properties are essential for developing it as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one in human subjects. Preliminary data from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. Further clinical trials are planned to explore its potential in treating specific diseases such as cancer and inflammatory disorders.

In conclusion, 3-(3-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 65141-59-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing treatments in various medical fields.